tert-butyl 5-formylpyrazine-2-carboxylate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 5-formylpyrazine-2-carboxylate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,5-dimethylpyrazine", "tert-butyl chloroformate", "sodium hydride", "ethyl formate", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate", "sodium sulfate" ], "Reaction": [ "Step 1: 2,5-dimethylpyrazine is reacted with tert-butyl chloroformate and sodium hydride in anhydrous tetrahydrofuran to form tert-butyl 2,5-dimethylpyrazine-3-carboxylate.", "Step 2: tert-butyl 2,5-dimethylpyrazine-3-carboxylate is then reacted with ethyl formate and sodium hydride in anhydrous tetrahydrofuran to form tert-butyl 5-formylpyrazine-2-carboxylate.", "Step 3: tert-butyl 5-formylpyrazine-2-carboxylate is then reacted with acetic anhydride and sodium acetate in acetic acid to form tert-butyl 5-acetoxy-2-formylpyrazinecarboxylate.", "Step 4: tert-butyl 5-acetoxy-2-formylpyrazinecarboxylate is then hydrolyzed with hydrochloric acid to form tert-butyl 5-formylpyrazine-2-carboxylate.", "Step 5: tert-butyl 5-formylpyrazine-2-carboxylate is purified by neutralizing with sodium hydroxide, extracting with ethyl acetate, drying over sodium sulfate, and evaporating the solvent to obtain the final product." ] } | |
CAS RN |
1174321-08-4 |
Product Name |
tert-butyl 5-formylpyrazine-2-carboxylate |
Molecular Formula |
C10H12N2O3 |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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